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Compound of Interest

Compound Name: 6-Carboxy-fluorescein

Cat. No.: B8005017 Get Quote

The proper disposal of 6-Carboxyfluorescein (6-FAM), a common fluorescent dye, is critical for

ensuring laboratory safety and environmental protection. While its hazards have not been

thoroughly investigated, it is classified as an irritant and requires careful handling.[1][2][3]

Adherence to the following procedures is essential for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before handling 6-Carboxyfluorescein, consult the product-specific Safety Data Sheet (SDS).

Always use appropriate Personal Protective Equipment (PPE) to minimize exposure.[4]
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Safety Parameter Information Primary Sources

Hazard Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2/2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3).

[2][3][5]

Safety Data Sheets

Primary Routes of Exposure
Inhalation, Ingestion, Skin and

Eye Contact.[6]
Safety Data Sheets

Recommended PPE

Safety glasses or eyeshields,

chemical-resistant gloves, lab

coat.[4][7] A dust mask (Type

N95) is recommended when

handling the powder form.[7]

Safety Data Sheets

Storage Requirements

Keep container tightly closed.

Store in a cool, dry, well-

ventilated area away from

incompatible materials and

protected from light.[1][2][8]

Safety Data Sheets

Step-by-Step Disposal Protocol
Disposal of 6-Carboxyfluorescein waste must comply with all federal, state, and local

environmental regulations.[1][9] The responsibility for proper waste identification and disposal

lies with the waste generator.[4] Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[1][2][4][10]

Waste Identification and Segregation
Identify: Treat all 6-Carboxyfluorescein waste, including stock solutions, contaminated

labware (e.g., pipette tips, tubes), and spill cleanup materials, as chemical waste.

Segregate: Keep 6-Carboxyfluorescein waste separate from other chemical waste streams

to prevent incompatible mixtures.[4] Maintain separate containers for solid and liquid waste.

[4]
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Containerization
Select Container: Use a chemically compatible, leak-proof container with a secure, tight-

fitting lid.[4][11]

Condition: Ensure the container is in good condition, free from cracks or leaks.[11]

Closure: Keep the waste container closed at all times, except when adding waste.[4][11]

Labeling
Clear Identification: Clearly label the waste container with the words "Hazardous Waste" (if

required by your institution) and the full chemical name: "6-Carboxyfluorescein Waste".[4][11]

Avoid using abbreviations.[11]

List Contents: If it is a mixed waste, indicate all components and their approximate

percentages.[4]

Storage Pending Disposal
Designated Area: Store the labeled waste container in a designated and clearly marked

satellite accumulation area.[4]

Secondary Containment: Ensure the storage area has secondary containment to capture

any potential leaks.[4]

Segregation: Store the waste away from incompatible materials.[11]

Final Disposal
Professional Collection: Arrange for the collection of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[4][10]

Emergency and Spill Procedures
In the event of a spill, prompt and safe cleanup is necessary to prevent exposure and

environmental contamination.
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Personal Protection: Wear the appropriate PPE, including gloves, safety glasses, and a lab

coat, before cleaning up a spill.[5]

Dry Spills: For powder spills, carefully sweep up the material, avoiding dust formation, and

place it into a suitable, labeled container for disposal.[2][5][9]

Wet Spills: For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads).[4] Collect the absorbed material and place it into a labeled

container for disposal.[4]

Ventilation: Ensure the area is well-ventilated.[2]

Reporting: Report the spill to your laboratory supervisor and EHS department, following

institutional protocols.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-

Carboxyfluorescein waste.
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6-Carboxyfluorescein Waste Generated
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Caption: Disposal workflow for 6-Carboxyfluorescein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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